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Compound of Interest

Compound Name: Piperidinium acetate

Cat. No.: B8814968 Get Quote

This guide provides comprehensive safety, handling, and disposal information for piperidinium
acetate, intended for researchers, scientists, and drug development professionals. The

information is compiled from various safety data sheets and chemical information sources.

Chemical and Physical Properties
Piperidinium acetate is an organic compound that is a colorless or pale yellow solid with a

distinct ammonia-like aroma.[1] It is formed from the reaction of piperidine and acetic acid.[1][2]

It is soluble in water and some organic solvents and is often utilized as a basic catalyst in

organic synthesis.[1]
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Property Value Source(s)

CAS Number 4540-33-4 [3][4][5][6][7]

Molecular Formula C₇H₁₅NO₂ (or C₅H₁₁N·C₂H₄O₂) [1][4][5][6]

Molecular Weight 145.20 g/mol [4][5][6]

Appearance

Colorless or pale yellow solid;

White to almost white

powder/crystal

[1][8]

Melting Point 105 - 109 °C [5][6]

Boiling Point 96 - 98 °C @ 9 Torr [5][6]

Density 0.9366 g/cm³ [6]

Flash Point 4.4 °C [6]

Solubility
Soluble in water and certain

organic solvents
[1]

Safety and Hazard Information
Piperidinium acetate is classified as an irritant. To the best of current knowledge, its

toxicological properties have not been exhaustively investigated.[9]

Classification Hazard Statement Code Source(s)

Skin Irritation

(Category 2)
Causes skin irritation H315 [3]

Serious Eye Irritation

(Category 2A)

Causes serious eye

irritation
H319 [3]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

May cause respiratory

irritation
H335 [3]
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Type Statement Code Source(s)

Prevention

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

P261 [3][9]

Do not get in eyes, on

skin, or on clothing.
P262 [9]

Wash skin thoroughly

after handling.
P264 [3]

Use only outdoors or

in a well-ventilated

area.

P271 [3]

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P280 [3]

Response

IF ON SKIN: Wash

with plenty of soap

and water.

P302+P352 [3]

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

P304+P340 [3]

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P305+P351+P338 [3]

Call a POISON

CENTER or doctor if

P312 [3]
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you feel unwell.

If skin irritation occurs:

Get medical

advice/attention.

P332+P313 [3]

If eye irritation

persists: Get medical

advice/attention.

P337+P313 [3]

Take off contaminated

clothing and wash it

before reuse.

P362 [3]

Storage

Store in a well-

ventilated place. Keep

container tightly

closed.

P403+P233 [3]

Store locked up. P405 [3]

Disposal

Dispose of

contents/container to

an approved waste

disposal plant.

P501 [3]

Handling and Storage Protocols
Proper handling and storage are crucial to minimize risk.

A comprehensive PPE strategy is the first line of defense.

Eye Protection: Wear chemical splash-resistant safety glasses or goggles that meet

government standards such as OSHA 29 CFR 1910.133 or EU EN166.[3][9] A face shield

may be appropriate for tasks with a higher splash risk.[10]

Hand Protection: Wear compatible, chemical-resistant gloves.[9] Gloves should be selected

based on the specific workplace hazards and duration of use.[3]
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Skin and Body Protection: At a minimum, a laboratory coat and close-toed footwear are

required.[3] Select protective clothing based on the potential hazards and physical

environment.[3]

Respiratory Protection: Use only in a well-ventilated area or outdoors.[3] If engineering

controls are insufficient, a NIOSH/MSHA or European Standard EN 149 approved respirator

should be used.[9][11][12]

Avoid contact with skin, eyes, and clothing.[3][9]

Avoid breathing in fumes or dust.[3] Minimize dust generation and accumulation.[3]

Wash hands thoroughly after handling the substance.[3][9]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Use in a well-ventilated area, such as a chemical fume hood.[13]

Keep away from heat, sparks, and open flames.[3][13]

Store in a tightly closed container when not in use.[3][9]

Store in a cool, dry, and well-ventilated area.[3][9]

Keep away from incompatible substances, such as strong oxidizing agents.[3]

For long-term storage, a cool, dry place is recommended, potentially under an inert gas like

nitrogen.[3][5][9]
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Piperidinium Acetate Safe Handling Workflow

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(e.g., Fume Hood)

Handle Chemical
(Weighing, Transferring)

Keep Away from
Ignition Sources

Securely Close Container

Clean Work Area

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of piperidinium acetate.
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Experimental Protocols
Immediate action is required in case of exposure. Always consult a physician and show them

the Safety Data Sheet (SDS).[3]

Inhalation:

Move the person to fresh air immediately.[3][9]

If breathing is difficult, administer oxygen.[3]

If the person is not breathing, give artificial respiration.[3][9]

Seek immediate medical attention.[3]

Skin Contact:

Immediately remove any contaminated clothing and shoes.[3][9]

Flush the affected skin with running water for at least 15 minutes.[3][9]

Wash the area with plenty of soap and water.[3][9]

Seek immediate medical attention.[3]

Wash contaminated clothing before reuse.[3][9]

Eye Contact:

Immediately flush the eyes with running water for at least 15 minutes, holding the eyelids

open.[3][9]

Remove contact lenses if present and easy to do so.[3]

Continue rinsing.[3]

Seek immediate medical advice from an ophthalmologist.[3][9]

Ingestion:
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Do NOT induce vomiting.[3][14]

If the person is conscious, rinse their mouth out with water.[3][9]

Never give anything by mouth to an unconscious person.[3]

Seek immediate medical attention.[3]

First Aid Decision Tree for Piperidinium Acetate Exposure

First Aid Decision Tree for Piperidinium Acetate Exposure

First Aid Decision Tree for Piperidinium Acetate Exposure

Exposure Occurs

Inhalation? Skin Contact? Eye Contact? Ingestion?

1. Move to Fresh Air
2. Give Oxygen/Artificial Respiration if needed

3. Seek Medical Aid

Yes

1. Remove Contaminated Clothing
2. Flush with Water for 15+ min

3. Wash with Soap
4. Seek Medical Aid

Yes

1. Flush with Water for 15+ min
2. Remove Contact Lenses

3. Seek Immediate Medical Aid

Yes

1. Do NOT Induce Vomiting
2. Rinse Mouth with Water (if conscious)

3. Seek Immediate Medical Aid

Yes

Click to download full resolution via product page

Caption: Decision tree for first aid response to exposure.

Personal Precautions: Wear appropriate protective equipment and keep unprotected

personnel away. Ensure the area is well-ventilated.[3] Remove all sources of ignition.[3][14]
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Environmental Precautions: Prevent the product from entering drains, waterways, or soil.[3]

[9]

Cleaning Protocol:

Prevent further leakage if it is safe to do so.[3]

For solid spills, vacuum or sweep up the material. For liquid spills, absorb with an inert

material (e.g., sand, vermiculite).[3]

Place the collected material into a suitable, closed container for disposal.[3][9]

Consult local regulations for proper disposal procedures.[3]

Disposal Guidelines
The disposal of piperidinium acetate must be conducted in compliance with all applicable

regulations.

Waste Classification: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste.[3] Guidelines from the U.S. EPA for this

classification can be found in 40 CFR 261.3.[3]

Regulatory Compliance: Waste generators must consult and observe all federal, state, and

local hazardous waste regulations to ensure complete and accurate classification and

disposal.[3]

Disposal Method: Dispose of the contents and container at an approved waste disposal

plant.[3] One recommended method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[9]

Packaging: Do not reuse empty containers. They should be handled and disposed of as

unused product.[3][15]
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Piperidinium Acetate Disposal Logic

Material is Waste

Is it Hazardous Waste?

Consult Federal Regulations
(e.g., 40 CFR 261.3)

Determine Status

Consult State & Local
Waste Regulations

Dispose of at an Approved
Waste Disposal Plant

Option: Dissolve in Combustible
Solvent & Incinerate

Dispose of Unused Containers
as Product Waste

Click to download full resolution via product page

Caption: Logical flow for the proper disposal of piperidinium acetate.

Chemical Reactivity and Stability
Chemical Stability: The product is stable under recommended storage temperatures and

pressures.[3]
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Conditions to Avoid: Avoid dust generation, exposure to moisture, and proximity to open

flames, hot surfaces, or other sources of ignition.[3][12][14]

Incompatible Materials: Avoid contact with strong oxidizing agents.[3]

Hazardous Decomposition Products: Upon decomposition, it may produce carbon oxides

and nitrogen oxides.[3]

Piperidinium acetate is synthesized through a Brønsted acid-base reaction between

piperidine (the base) and acetic acid (the acid).[2] The reaction is typically carried out in an

alcohol solvent, which facilitates the proton transfer.[1][2]

Formation of Piperidinium Acetate

Product

Piperidine
(Brønsted Base) +

Acetic Acid
(Brønsted Acid)

Piperidinium Acetate
(Salt)

Proton Transfer

Click to download full resolution via product page

Caption: Reaction pathway for the formation of piperidinium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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